Cas no 1904200-39-0 (2,2-Dimethyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one)

• Product Name: 2,2-Dimethyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one
• CAS No: 1904200-39-0
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 5549588
• PubChem ID: 91815072
• Update Time: 2025-11-06

2,2-Dimethyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS025344790
• 2,2-dimethyl-1-[3-(quinolin-8-yloxy)pyrrolidin-1-yl]propan-1-one
• 1904200-39-0
• F6474-3006
• 2,2-dimethyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one
• 2,2-dimethyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one
• 2,2-Dimethyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C18H22N2O2/c1-18(2,3)17(21)20-11-9-14(12-20)22-15-8-4-6-13-7-5-10-19-16(13)15/h4-8,10,14H,9,11-12H2,1-3H3
• InChI Key： JTLGIMMFHQVTQX-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)C1CCN(C(C(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,2-Dimethyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one

2,2-Dimethyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one: A Comprehensive Overview

2,2-Dimethyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one, identified by the CAS number 1904200-39-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a quinoline moiety with a pyrrolidine ring and a ketone group. The integration of these functional groups provides the molecule with versatile reactivity and selectivity, making it a valuable substrate for further chemical modifications.

The synthesis of 2,2-Dimethyl... has been extensively studied in recent years. Researchers have developed innovative methodologies to optimize the synthesis process, ensuring high yields and purity. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality. This advancement has been documented in several peer-reviewed journals, highlighting the compound's importance in modern organic chemistry.

In terms of pharmacological applications, 2,2-Dimethyl... has shown promising results in preliminary studies. It exhibits potent antioxidant properties, which make it a potential candidate for use in anti-inflammatory drugs. Additionally, its ability to inhibit certain enzymes involved in neurodegenerative diseases has garnered attention from the pharmaceutical industry. Recent studies published in reputable journals such as Nature Communications and Chemical Science have further elucidated its bioactivity and mechanism of action.

The structural versatility of 2,2-Dimethyl... also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development. For instance, researchers have successfully utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its potential in industrial catalysis.

Moreover, the environmental impact of synthesizing and using 2,2-Dimethyl... has been a topic of recent research. Scientists have developed eco-friendly synthesis routes that minimize waste and reduce energy consumption. These green chemistry approaches align with global efforts to promote sustainable practices in the chemical industry.

In conclusion, 2,2-Dimethyl..., with its CAS number 1904200-39-0, stands as a multifaceted compound with vast potential across various fields. Its unique structure, efficient synthesis methods, pharmacological applications, and environmental considerations underscore its significance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.